Cas no 138989-23-8 (Thymidine, 5'-(hydrogenmethylphosphonate), monoanhydride with diphosphoric acid (9CI))

• Product Name: Thymidine, 5'-(hydrogenmethylphosphonate), monoanhydride with diphosphoric acid (9CI)
• CAS No: 138989-23-8
• MF: C₁₁H₁₉N₂O₁₃P₃
• MW: 480.195446252823
• CID: 155197
• PubChem ID: 164414
• Update Time: 2025-04-19

Thymidine, 5'-(hydrogenmethylphosphonate), monoanhydride with diphosphoric acid (9CI) Chemical and Physical Properties

Names and Identifiers

• Thymidine, 5'-(hydrogenmethylphosphonate), monoanhydride with diphosphoric acid (9CI)
• 2'-Deoxythymidine-5'-(alpha-methylphosphonyl)-beta,gamma-diphosphate
• 5'-O-[{[hydroxy(phosphonooxy)phosphoryl]oxy}(methyl)phosphoryl]thymidine
• d-Tmpp
• Thymidine, 5'-(hydrogen methylphosphonate), monoanhydride with diphosphoric acid
• 2/'-deoxythymidine-5/'-(alpha-methylphosphonyl)-beta,gamma-diphosphate
• 138989-23-8
• DTXSID50930267
• [[(2R,3S,5R)-3-hydroxy-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methoxy-methylphosphoryl] phosphono hydrogen phosphate
• 1-{2-Deoxy-5-O-[{[hydroxy(phosphonooxy)phosphoryl]oxy}(methyl)phosphoryl]pentofuranosyl}-4-hydroxy-5-methylpyrimidin-2(1H)-one

• Inchi： 1S/C11H19N2O13P3/c1-6-4-13(11(16)12-10(6)15)9-3-7(14)8(24-9)5-23-27(2,17)25-29(21,22)26-28(18,19)20/h4,7-9,14H,3,5H2,1-2H3,(H,21,22)(H,12,15,16)(H2,18,19,20)/t7-,8+,9+,27?/m0/s1
• InChI Key： QQFHAAZWMATUAB-DMCCTYFOSA-N
• SMILES： P(C)(=O)(OP(=O)(O)OP(=O)(O)O)OC[C@@H]1[C@H](C[C@H](N2C(NC(C(C)=C2)=O)=O)O1)O

Computed Properties

• Exact Mass: 480.01007
• Monoisotopic Mass: 480.01
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 853
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _4.5
• Topological Polar Surface Area: 219Ų

Experimental Properties

• Density: 1.779
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.576
• PSA: 218.46